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Danusertib Profile at a Glance

The table below summarizes the key characteristics of Danusertib based on the search results.

Feature Description

Drug Name Danusertib (formerly PHA-739358) [1] [2]

Classification Small molecule, pan-Aurora kinase inhibitor (A, B, and C) [1] [2] [3]

Additional Activity Third-generation Bcr-Abl tyrosine kinase inhibitor (active against some

imatinib-resistant mutants) [1] [3]

Primary Mechanism Induces cell cycle arrest (G2/M phase), apoptosis, and autophagy; inhibits

epithelial to mesenchymal transition (EMT) [1]

Reported Study
Types

In vitro studies, in vivo evaluations, and early-phase (I/II) clinical trials for

advanced solid tumors and leukemias [1] [2] [3]

Reported Cancers
Studied

Gastric cancer, leukemias, Epstein-Barr virus-associated lymphomas [1] [2] [3]

Key Experimental Findings and Methodologies
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While long-term data is absent, several studies detail Danusertib's potent anti-cancer effects in laboratory

models. The following table outlines the core experimental findings and the methods used to obtain them.

Experimental Model Key Findings Experimental Protocols Cited

| Human Gastric Cancer Cells (AGS, NCI-N78) [1] | - Potent growth-inhibitory, apoptosis-inducing, and

autophagy-inducing effects.

Arrested cells in G2/M phase.
Inhibited PI3K/Akt/mTOR and p38 MAPK pathways; activated AMPK. | - Cell viability: MTT assay.

Apoptosis: Annexin V/PI staining by flow cytometry.
Cell cycle analysis: Propidium iodide staining and flow cytometry.

Protein expression: Western blotting. | | EBV-Transformed B-Cells & Lymphoma Cells [3] | -
Suppressed cell proliferation in a dose-dependent manner.

Induced apoptosis and cell cycle arrest via mitochondrial membrane potential disruption.
Activated caspase cascade and endoplasmic reticulum (ER) stress signaling. | - Proliferation:
AlamarBlue assay.
Apoptosis: Annexin V/7-AAD staining and DiOC6 staining for mitochondrial membrane potential.

Signaling pathways: Western blotting for caspases and ER stress proteins; intracellular Ca²⁺
measurement. |

Conceptual Signaling Pathway

The diagram below synthesizes the mechanisms of action of Danusertib as described in the search results,

particularly its role in inducing apoptosis and cell cycle arrest in cancer cells [1] [3].
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Danusertib

Aurora Kinase A Aurora Kinase B Aurora Kinase C

G2/M Phase Cell Cycle ArrestMitochondrial Apoptosis Induction of Autophagy Endoplasmic Reticulum Stress Inhibition of EMT

Downstream Effects:
• Downregulation of Cyclin B1/CDK1
• Cleavage of Caspases (9, 3)
• Release of Cytochrome c
• LC3-I to LC3-II conversion
• Increased E-cadherin, Decreased N-cadherin

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Danusertib long term stable disease validation]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b547875#danusertib-long-

term-stable-disease-validation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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